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Compound of Interest

Compound Name: APS6-45

Cat. No.: B605546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of APS6-45, an orally active tumor-calibrated inhibitor of RAS/MAPK signaling.

Compound Information
A summary of the key chemical and physical properties of APS6-45 is provided in the table

below.
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Property Value

Chemical Name
4-(4-(3-(2-Fluoro-5-(perfluoropropan-2-

yl)phenyl)ureido)phenoxy)-N-methylpicolinamide

Molecular Formula C₂₃H₁₆F₈N₄O₃

Molecular Weight 548.39 g/mol

CAS Number 2188236-41-9

Appearance Crystalline solid

Solubility
Soluble in DMSO (≥ 2.08 mg/mL or 3.79 mM)[1]

[2].

Storage (Solid)

Short-term (days to weeks) at 0-4°C; Long-term

(months to years) at -20°C in a dry, dark

environment[3].

Storage (Stock Solution)

Aliquot and store at -80°C for up to 1 year or

-20°C for up to 1 month to avoid repeated

freeze-thaw cycles[4].

Mechanism of Action: RAS/MAPK Signaling
Inhibition
APS6-45 functions as a tumor-calibrated inhibitor that targets the RAS/MAPK signaling

pathway. This pathway is a critical regulator of cell proliferation, differentiation, and survival,

and its dysregulation is a hallmark of many cancers. APS6-45's inhibitory action on this

pathway underlies its antitumor activity[1][2].
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Start

Weigh APS6-45 Powder

Select Solvent
(e.g., DMSO)

Dissolve Powder in Solvent

Vortex until Clear Solution

Sterile Filter (Optional)

Aliquot into Single-Use Tubes

Store at -80°C or -20°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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